(S)-2-(((benzyloxy)carbonyl)amino)-3-(3-((tert-butoxycarbonyl)oxy)phenyl)propanoic acid

• Molecular Formula: C22H25NO7
• Molecular Weight: 415.4 g/mol
• IUPAC Name: 3-[3-[(2-methylpropan-2-yl)oxycarbonyloxy]phenyl]-2-(phenylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C22H25NO7/c1-22(2,3)30-21(27)29-17-11-7-10-16(12-17)13-18(19(24)25)23-20(26)28-14-15-8-5-4-6-9-15/h4-12,18H,13-14H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key: USEUYWBNWHPBPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)OC1=CC=CC(=C1)CC(C(=O)O)NC(=O)OCC2=CC=CC=C2

Description

(S)-2-(((benzyloxy)carbonyl)amino)-3-(3-((tert-butoxycarbonyl)oxy)phenyl)propanoic acid is a protected tyrosine derivative of significant value in peptide synthesis and medicinal chemistry research. This compound features two orthogonal protecting groups: the benzyloxycarbonyl (Cbz) group on the amine and the tert-butoxycarbonyl (Boc) group on the phenolic hydroxyl of the tyrosine side chain. This protection strategy is crucial for solid-phase peptide synthesis (SPPS) , allowing for the selective deprotection of one group without affecting the other, thereby enabling the precise, step-wise construction of complex peptides. The Boc group on the phenol is particularly valuable when incorporating tyrosine residues that must remain unprotected until a late stage of synthesis or for creating peptides where the phenolic hydroxyl is a site of further functionalization. The primary research application of this building block is in the synthesis of novel peptide analogs, potential enzyme inhibitors, and biologically active probes targeting various cellular processes. Its high chiral purity (S-enantiomer) ensures the correct stereochemistry in the final peptide product, which is often essential for biological activity and specific target engagement. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

(S)-2-(((benzyloxy)carbonyl)amino)-3-(3-((tert-butoxycarbonyl)oxy)phenyl)propanoic acid, also known by its CAS number 14441-08-8, is a complex organic compound that has garnered interest in the fields of medicinal chemistry and biochemistry. This compound features a unique structural framework that may contribute to its biological activity, particularly in enzyme inhibition and as a potential therapeutic agent.

Molecular Characteristics

The molecular formula of (S)-2-(((benzyloxy)carbonyl)amino)-3-(3-((tert-butoxycarbonyl)oxy)phenyl)propanoic acid is $C_{17}H_{23}N_{2}O_{5}$, with a molecular weight of approximately 323.38 g/mol. Its structure includes a benzyloxycarbonyl group and a tert-butoxy group, which are significant for its biological interactions.

Property	Value
Molecular Formula	C₁₇H₂₃N₂O₅
Molecular Weight	323.38 g/mol
CAS Number	14441-08-8
Melting Point	Not Available
Boiling Point	Not Available

The biological activity of this compound is largely attributed to its ability to interact with specific enzymes and receptors. The benzyloxy and tert-butoxy groups enhance its lipophilicity, potentially increasing membrane permeability and bioavailability. Research indicates that the compound may function as an enzyme inhibitor, particularly in pathways involving amino acid metabolism.

Enzyme Inhibition Studies

Recent studies have shown that (S)-2-(((benzyloxy)carbonyl)amino)-3-(3-((tert-butoxycarbonyl)oxy)phenyl)propanoic acid exhibits inhibitory effects on certain β-lactamases and other enzymes involved in antibiotic resistance. This is crucial in the development of new antimicrobial agents.

Case Studies and Research Findings

• Inhibition of β-Lactamases : A study published in MDPI highlighted the effectiveness of this compound as a β-lactamase inhibitor, which is essential for combating antibiotic resistance. The compound was shown to significantly enhance the efficacy of β-lactam antibiotics against resistant strains of bacteria .
• Therapeutic Applications : Research indicates potential applications in cancer therapy, where the compound's ability to modulate specific signaling pathways could be beneficial. Its structural analogs have been investigated for their anti-tumor properties, suggesting that further exploration of this compound may yield similar results .
• Biochemical Probes : The compound has been explored as a biochemical probe for studying metabolic pathways involving amino acids. Its unique structure allows it to serve as a tool for elucidating enzyme mechanisms and interactions within biological systems .

Comparative Analysis with Analog Compounds

To better understand the biological activity of (S)-2-(((benzyloxy)carbonyl)amino)-3-(3-((tert-butoxycarbonyl)oxy)phenyl)propanoic acid, it is useful to compare it with similar compounds:

Compound Name	Structural Features	Biological Activity
(S)-3-Amino-2-benzyloxycarbonyl-amino-propanoic acid	Lacks tert-butoxy group	Moderate enzyme inhibition
(S)-N-Z-3-amino-3-phenylpropanoic acid	Simpler structure	Limited therapeutic applications
(S)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-(tert-butoxy)propanoate	Methyl ester variant	Enhanced solubility, potential drug candidate

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Variations

Similar compounds diverge in three domains: protecting groups , aromatic substituents , and backbone modifications . Below is a comparative analysis (Table 1):

Table 1: Structural and Functional Comparison

Compound Name	Protecting Groups	Aromatic Substituent	Backbone Modification	Key Properties/Applications	References
Target Compound	Z (α-amino), Boc (phenolic O)	3-(Boc-O)-phenyl	Propanoic acid	Peptide synthesis, dual protection
(S)-2-((tert-Butoxycarbonyl)amino)-3-(3-carbamoylphenyl)propanoic acid	Boc (α-amino)	3-Carbamoylphenyl	Propanoic acid	Potential kinase inhibitor scaffolds
(S)-3-(4-(Allyloxy)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid	Boc (α-amino)	4-Allyloxy-phenyl	Propanoic acid	Click chemistry intermediates
(S)-3-((Bis(benzyloxy)phosphoryl)oxy)-2-((tert-butoxycarbonyl)amino)propanoic acid	Boc (α-amino), Phosphoryl-O-benzyl	N/A (phosphoryloxy side chain)	Propanoic acid	Phosphopeptide mimics
(3S)-3-[(tert-butoxycarbonyl)amino]-3-(2-thienyl)propanoic acid	Boc (α-amino)	2-Thienyl	Propanoic acid	Heterocyclic peptide analogs
Methyl (2S)-2-[(tert-butoxycarbonyl)amino]-3-[(2′-nitro-4′-iodophenyl)amino]propanoate	Boc (α-amino)	2′-Nitro-4′-iodophenyl	Methyl ester	Fluorescent probe synthesis

Functional Implications of Structural Differences

(a) Protecting Group Strategies

• The target compound’s Z group offers orthogonal deprotection compared to Boc, enabling sequential peptide elongation without side-reactions . In contrast, analogs like and rely solely on Boc, limiting their utility in multi-step syntheses.
• Phosphoryl-O-benzyl in introduces a polar, negatively charged group post-deprotection, useful for mimicking post-translational modifications.

(b) Aromatic Substituent Effects

• 2-Thienyl () introduces sulfur heteroatoms, altering electronic properties and bioavailability compared to phenyl .
• 4-Allyloxy-phenyl () enables click chemistry via alkene-azide cycloaddition, a feature absent in the target compound.

(c) Backbone Modifications

• Methyl ester derivatives (e.g., ) improve cell permeability but require hydrolysis to activate the carboxylic acid .

Computational Similarity Analysis

Using Tanimoto coefficients (), the target compound shows:

• 0.99 similarity to analogs with minor substituent changes (e.g., methoxy vs. Boc-O-phenyl).
• 0.85–0.95 similarity to compounds with bulkier groups (e.g., trifluoromethoxy in ), reflecting reduced structural overlap.

Q & A

Basic Research Questions

Q. What are the critical steps for synthesizing (S)-2-(((benzyloxy)carbonyl)amino)-3-(3-((tert-butoxycarbonyl)oxy)phenyl)propanoic acid, and how are reaction conditions optimized?

• Synthesis Steps :

• Protection of Amino Groups : Use benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc) groups to protect reactive amino and hydroxyl moieties during synthesis. This prevents undesired side reactions .
• Coupling Reactions : Employ coupling agents (e.g., DCC) and catalysts (e.g., DMAP) to facilitate peptide bond formation between intermediates .
• Deprotection : Remove Boc groups under acidic conditions (e.g., TFA) and Cbz groups via hydrogenolysis .
  • Optimization :
• Temperature : Maintain 0–25°C during sensitive steps (e.g., Boc protection) to avoid racemization .
• Solvent Choice : Use polar aprotic solvents (e.g., DCM, THF) to enhance reaction efficiency .
• Purification : Apply column chromatography (silica gel) or HPLC to isolate the product from by-products .

Q. How can researchers verify the enantiomeric purity of this compound?

• Analytical Methods :

• Chiral HPLC : Utilize chiral stationary phases (e.g., amylose or cellulose derivatives) to separate enantiomers. Retention time comparisons with standards confirm purity .
• Optical Rotation : Measure specific rotation ([α]D) using a polarimeter. Deviations from literature values indicate impurities .
• Circular Dichroism (CD) : Characterize electronic transitions of chiral centers to validate stereochemistry .

Q. What spectroscopic techniques are essential for structural elucidation?

• NMR Spectroscopy :

• 1H/13C NMR : Assign peaks to protons and carbons in the benzyloxycarbonyl, Boc-protected phenyl, and propanoic acid moieties. Key signals include:
• Cbz group : Aromatic protons at δ 7.3–7.5 ppm and carbonyl carbons at ~155 ppm .
• Boc group : tert-butyl protons at δ 1.4 ppm and carbonyl carbons at ~152 ppm .
  • Mass Spectrometry (MS) : Confirm molecular weight via ESI-MS or MALDI-TOF. Fragmentation patterns validate the backbone structure .

Advanced Research Questions

Q. How do the Boc and Cbz protecting groups influence the compound’s reactivity in peptide synthesis?

• Boc Group :

• Acid-Labile : Removed under mild acidic conditions (e.g., TFA), enabling selective deprotection without disrupting other functional groups .
• Steric Effects : The bulky tert-butyl group reduces side reactions during coupling steps .
  • Cbz Group :
• Hydrogenolysis-Sensitive : Cleaved via catalytic hydrogenation (H₂/Pd-C), offering orthogonal protection strategies .
• Stability : Resists basic and nucleophilic conditions, making it ideal for multi-step syntheses .

Q. What strategies mitigate racemization during the synthesis of this chiral compound?

• Low-Temperature Reactions : Perform coupling steps at 0–4°C to minimize base-induced racemization .
• Coupling Reagents : Use carbodiimides (e.g., DCC) with additives (e.g., HOBt) to activate carboxyl groups without generating racemization-prone intermediates .
• Kinetic Control : Optimize reaction times to avoid prolonged exposure to basic conditions that promote epimerization .

Q. How can researchers study this compound’s interactions with biological targets (e.g., enzymes)?

• Enzyme Assays :

• Inhibition Studies : Measure IC₅₀ values using fluorogenic substrates (e.g., for proteases) to assess binding affinity .
• Kinetic Analysis : Use Lineweaver-Burk plots to determine inhibition mechanisms (competitive/non-competitive) .
  • Structural Biology :
• X-ray Crystallography : Co-crystallize the compound with target enzymes (e.g., hydrolases) to resolve binding modes .
• Molecular Dynamics (MD) : Simulate interactions to predict binding free energies and optimize derivative designs .

Q. What computational methods aid in predicting the compound’s physicochemical properties?

• Quantum Mechanics (QM) :

• DFT Calculations : Optimize geometry and calculate electrostatic potential surfaces to predict reactivity .
  • Cheminformatics :
• LogP Prediction : Use software (e.g., MarvinSuite) to estimate partition coefficients for solubility assessments .
• pKa Prediction : Determine ionization states of the carboxylic acid and amino groups under physiological conditions .

Comparative Analysis

Q. How does this compound compare structurally and functionally to analogs with fluorophenyl or thiophene substituents?

• Structural Differences :

• Fluorophenyl Analogs : Enhanced electron-withdrawing effects increase stability but may reduce solubility .
• Thiophene Analogs : The sulfur atom alters electronic properties, potentially improving binding to metal-containing enzymes .
  • Functional Impact :
• Bioactivity : Fluorophenyl derivatives show higher protease inhibition, while thiophene analogs exhibit better membrane permeability .